![molecular formula C50H81O4P-2 B1262621 Decaprenol phosphate(2-)](/img/structure/B1262621.png)
Decaprenol phosphate(2-)
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Overview
Description
Decaprenol phosphate(2-) is dianion of decaprenol phosphate arising from deprotonation of the phosphate OH groups; major species at pH 7.3. It is a conjugate base of a decaprenol phosphate.
Scientific Research Applications
Biosynthesis in Mycobacteria
Decaprenyl-phospho-arabinose (DPA) and its precursor, decaprenyl-phospho-ribose, are crucial in the biosynthesis of mycobacterial cell-wall components. These components are significant in the synthesis of arabinogalactan and lipoarabinomannan polysaccharides of mycobacteria, making DPA an essential element in antimycobacterial therapy. Studies have focused on understanding the detailed biosynthetic pathways and identifying potential inhibitors for antituberculosis drugs (Wolucka, 2008).
Stereoselective Synthesis for Mycobacterial Studies
A stereoselective synthetic scheme for DPA was developed to facilitate the study of the major polysaccharides from the mycobacterial cell wall. This synthetic approach is critical in understanding mycobacterial biosynthesis and developing targeted therapies (Liav et al., 2006).
Role in Nanostructured Calcium Phosphates
DPA plays a role in the synthesis of nanostructured calcium phosphates (NCaPs), which have high biocompatibility and are used as nanocarriers for drug, gene, and protein delivery. The unique properties of DPA contribute to controlling the structure and surface properties of NCaPs, highlighting its potential in nanomedicine and tissue engineering (Qi et al., 2019).
Chemical Synthesis and Biomedical Applications
The chemical synthesis of DPA and related compounds is of interest due to their applications in biomedical fields. These applications include potential use in diagnostic and therapeutic agents, especially in relation to mycobacterial diseases and nanomedicine (Fei, 2005).
Role in Arabinan Biosynthesis
DPA is central to the biosynthesis of the arabinan domains of mycobacterial cell walls. Understanding the enzymatic processes involved in DPA synthesis can lead to the development of new tuberculosis drugs, given its essential role in mycobacterial growth (Huang et al., 2005).
properties
Molecular Formula |
C50H81O4P-2 |
---|---|
Molecular Weight |
777.1 g/mol |
IUPAC Name |
[(2E,6E,10E,14E,18E,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaenyl] phosphate |
InChI |
InChI=1S/C50H83O4P/c1-41(2)21-12-22-42(3)23-13-24-43(4)25-14-26-44(5)27-15-28-45(6)29-16-30-46(7)31-17-32-47(8)33-18-34-48(9)35-19-36-49(10)37-20-38-50(11)39-40-54-55(51,52)53/h21,23,25,27,29,31,33,35,37,39H,12-20,22,24,26,28,30,32,34,36,38,40H2,1-11H3,(H2,51,52,53)/p-2/b42-23+,43-25+,44-27+,45-29+,46-31+,47-33+,48-35+,49-37+,50-39+ |
InChI Key |
XBEJBEIXLWRYBT-CMVHWAPMSA-L |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/COP(=O)([O-])[O-])/C)/C)/C)/C)/C)/C)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)([O-])[O-])C)C)C)C)C)C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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